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Compound of Interest

1-methylazepan-4-one
Compound Name:
Hydrochloride

Cat. No.: B025934

Technical Support Center: 1-Methylazepan-4-one
Hydrochloride

This guide provides essential safety information, handling protocols, and disposal procedures
for 1-methylazepan-4-one Hydrochloride (CAS No: 19869-42-2). It is intended for
researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 1-methylazepan-4-one Hydrochloride?

Al: 1-methylazepan-4-one Hydrochloride is considered a hazardous substance. Key
hazards include:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.

Skin Irritation: Causes skin irritation.[1][2]

Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation.[1]

Q2: What personal protective equipment (PPE) is mandatory when handling this compound?
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A2: To ensure personal safety, the following PPE should be worn at all times when handling 1-
methylazepan-4-one Hydrochloride:

Engineering Controls: Use only in a chemical fume hood.

Hand Protection: Chemical-resistant gloves are required.

Eye/Face Protection: Safety goggles are necessary to protect against splashes.

Body Protection: A laboratory coat or other protective clothing should be worn.
Q3: What are the proper storage conditions for 1-methylazepan-4-one Hydrochloride?

A3: Proper storage is crucial to maintain the stability and integrity of the compound. It should
be stored under the following conditions:

o Temperature: Refrigerate between 2-8°C.

o Atmosphere: Store under an inert atmosphere.

o Container: Keep in a tightly closed vessel.

Q4: What should | do in case of accidental exposure (e.g., skin contact, inhalation)?
A4: In the event of accidental exposure, follow these first-aid measures immediately:

 Inhalation: Move the individual to fresh air. If symptoms persist or in severe cases, seek
immediate medical attention.

o Skin Contact: Wash the affected area thoroughly with soap and water. Remove
contaminated clothing and shoes. If irritation persists, seek medical attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing and seek medical attention.

 Ingestion: Wash out the mouth with copious amounts of water for at least 15 minutes and
seek immediate medical attention.
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Q5: Are there any known chemical incompatibilities with 1-methylazepan-4-one
Hydrochloride?

A5: Yes, avoid contact with oxidizing agents, as they may cause a reaction. Also, be mindful of
conditions to avoid, such as heat, flames, and sparks.

Troubleshooting Guide
Problem: The compound has changed color or appearance during storage.

» Possible Cause: This could indicate degradation or contamination. The compound should be
a colorless to light yellow solid.[2] Improper storage, such as exposure to light, air, or
incompatible materials, can lead to chemical changes.

¢ Solution: Do not use the compound. Dispose of it according to the recommended disposal
protocol. Review your storage procedures to ensure they align with the requirements
(refrigerated, inert atmosphere, tightly sealed container).

Problem: | am observing poor solubility in my chosen solvent.

o Possible Cause: While the hydrochloride salt form generally enhances water solubility, the
choice of solvent is critical.[2] The concentration and temperature of the solvent can also
affect solubility.

e Solution:

o Verify the appropriate solvent for your experimental needs from a reliable source or
through small-scale solubility tests.

o Gentle warming or sonication may aid dissolution, but be cautious of potential degradation
if the compound is heat-sensitive.

o Ensure the compound is of high purity, as impurities can affect solubility.

Quantitative Data Summary
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Property Value Source
CAS Number 19869-42-2 [31[4]
Molecular Formula C7H14CINO [1]14]
Molecular Weight 163.65 g/mol [41[5]
Physical Form Solid

Storage Temperature 2-8°C (Refrigerated)

Experimental Protocol: Preparation of a Stock
Solution

This protocol outlines the steps for safely preparing a stock solution of 1-methylazepan-4-one
Hydrochloride.

1. Pre-Experiment Preparations: a. Ensure you are wearing all required PPE: lab coat, safety
goggles, and chemical-resistant gloves. b. Perform all operations within a certified chemical
fume hood. c. Have a calibrated balance, appropriate glassware, and the chosen solvent ready.
d. Prepare a waste container for contaminated materials.

2. Weighing the Compound: a. Tare a clean, dry weighing vessel on the analytical balance. b.
Carefully transfer the required amount of 1-methylazepan-4-one Hydrochloride to the
weighing vessel using a clean spatula. c. Record the exact weight.

3. Dissolution: a. Place the desired volume of the appropriate solvent into a volumetric flask. b.
Carefully transfer the weighed compound into the volumetric flask. c. Rinse the weighing vessel
with a small amount of the solvent and add the rinsing to the volumetric flask to ensure a
complete transfer. d. Stopper the flask and gently swirl to dissolve the compound. A magnetic
stirrer can be used for larger volumes. e. Once fully dissolved, add the solvent to the calibration
mark.

4. Storage and Labeling: a. Transfer the solution to a clearly labeled storage bottle. b. The label
should include the compound name, concentration, solvent, date of preparation, and your
initials. c. Store the solution under the recommended conditions (e.qg., refrigerated).
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5. Post-Procedure Cleanup: a. Decontaminate all glassware and equipment used. b. Dispose
of any contaminated disposables (e.g., weighing paper, gloves) in the designated hazardous
waste container. c. Clean the work area within the fume hood. d. Wash your hands thoroughly

after completing the procedure.

Workflow and Diagrams
Safe Handling and Disposal Workflow
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Caption: Logical workflow for safe handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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